2-((2-((2-Methoxyphenyl)amino)ethyl)amino)-4-oxo-4-(m-tolylamino)butanoic acid

• IUPAC Name: 2-[2-(2-methoxyanilino)ethylamino]-4-(3-methylanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C20H25N3O4/c1-14-6-5-7-15(12-14)23-19(24)13-17(20(25)26)22-11-10-21-16-8-3-4-9-18(16)27-2/h3-9,12,17,21-22H,10-11,13H2,1-2H3,(H,23,24)(H,25,26)
• InChI Key: XFANRKLBKHQOIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CC(C(=O)O)NCCNC2=CC=CC=C2OC
• Molecular Formula: C20H25N3O4
• Molecular Weight: 371.4 g/mol

Description

2-((2-((2-Methoxyphenyl)amino)ethyl)amino)-4-oxo-4-(m-tolylamino)butanoic acid, also known as MTSEA, is a chemical compound with potential applications in scientific research. It is a synthetic molecule that belongs to the class of amino acids and is commonly used as a biochemical tool to study protein structure and function.

Scientific Research Applications

Adhesive Polymers and Hydrolytically Stable Phosphonic Acid Monomers

Research by Moszner et al. (2001) explored the synthesis, radical polymerization, and adhesive properties of hydrolytically stable phosphonic acid monomers. These monomers demonstrate significant potential in creating water-soluble and hydrolytically stable adhesives, pointing towards applications in medical and industrial adhesives that require long-term stability in moist environments (Moszner et al., 2001).

Novel Synthesis Approaches for α-Ketoamide Derivatives

El‐Faham et al. (2013) tested OxymaPure as an additive in the carbodiimide approach for synthesizing a series of α-ketoamide derivatives, showing superior yields and purity compared to other methods. This study illustrates the compound's relevance in synthesizing complex organic molecules, potentially useful in drug discovery and organic chemistry (El‐Faham et al., 2013).

Synthesis of Isoxazole and Pyrazole Derivatives

Vicentini et al. (2000) presented a method for synthesizing isoxazole and pyrazole ortho-dicarboxylic acid esters, showcasing a pathway to novel organic compounds with potential applications in pharmaceuticals and material science (Vicentini et al., 2000).

Amphiphilic Copolymers for Biomedical Applications

Lee et al. (2003) explored the synthesis of amphiphilic random, gradient, and block copolymers, demonstrating their potential in creating temperature-sensitive materials for drug delivery systems and tissue engineering (Lee et al., 2003).